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Compound of Interest

Compound Name:
3-Bromo-1,1-dimethoxypropan-2-

one

Cat. No.: B1601138 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 3-Bromo-1,1-dimethoxypropan-2-
one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Material Safety Data Sheet (MSDS) or a formal risk

assessment conducted by qualified safety professionals. The information herein is based on

publicly available data, which may be limited.

Introduction
3-Bromo-1,1-dimethoxypropan-2-one is a multifunctional organic compound categorized as

an α-halogenated ketone and an acetal.[1] Its chemical structure, featuring a bromine atom

alpha to a carbonyl group, makes it a versatile reagent in organic synthesis, particularly for the

introduction of various functional groups at the α-position of a ketone.[1] While its synthetic

utility is appreciated, a thorough understanding of its potential hazards is paramount for

ensuring the safety of laboratory personnel. This guide provides a detailed overview of the

known safety information, hazards, and recommended handling procedures for 3-Bromo-1,1-
dimethoxypropan-2-one.
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The primary source of hazard information for 3-Bromo-1,1-dimethoxypropan-2-one comes

from the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

According to the European Chemicals Agency (ECHA) C&L Inventory, this compound is

classified as follows:

Table 1: GHS Hazard Classification for 3-Bromo-1,1-dimethoxypropan-2-one[2]

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

GHS Hazard Communication Diagram

Hazard Pictograms

Signal Word Hazard Statements

Danger H314: Causes severe skin burns and eye damage H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Communication for 3-Bromo-1,1-dimethoxypropan-2-one.

Precautionary Measures and Safe Handling
Given the significant hazards associated with 3-Bromo-1,1-dimethoxypropan-2-one, stringent

adherence to safety protocols is mandatory. The following precautionary statements (P-

statements) are provided in the ECHA C&L Inventory and form the basis for safe handling

procedures.[2]
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Table 2: Precautionary Statements for 3-Bromo-1,1-dimethoxypropan-2-one[2]
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Category P-Statement Code Precautionary Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

P302+P361+P354

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Immediately rinse

with water for several minutes.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P354+P338

IF IN EYES: Immediately rinse

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P316
Get emergency medical help

immediately.
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P319
Get medical help if you feel

unwell.

P321

Specific treatment (see

supplemental first aid

instruction on this label).

P363
Wash contaminated clothing

before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Safe Handling Workflow
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Planning & Preparation

Handling & Experimentation

Emergency Response Storage & Disposal

Conduct Risk Assessment

Review Safety Data Sheet (if available)

Select appropriate PPE:
- Chemical-resistant gloves (e.g., nitrile, neoprene)

- Safety goggles and face shield
- Lab coat or chemical-resistant apron

Ensure engineering controls are functional:
- Fume hood

- Emergency shower and eyewash station

Handle exclusively in a certified fume hood

Avoid inhalation of vapors or dust

Prevent skin and eye contact

Weigh in a contained manner

In case of spill, evacuate and follow institutional protocols Store in a cool, dry, well-ventilated area away from incompatible materials

In case of exposure, use emergency shower/eyewash and seek immediate medical attention Keep container tightly closed

Dispose of as hazardous waste according to local, state, and federal regulations

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1601138?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Recommended workflow for the safe handling of 3-Bromo-1,1-dimethoxypropan-2-
one.

Toxicological Information
Detailed toxicological studies for 3-Bromo-1,1-dimethoxypropan-2-one are not readily

available in the public domain. However, based on its GHS classification, the following can be

inferred:

Acute Toxicity: The compound is expected to be corrosive to the skin and eyes upon direct

contact. Inhalation may lead to respiratory tract irritation. The consequences of ingestion are

not explicitly stated but are likely to be severe given its corrosive nature.

Chronic Toxicity: No data on the long-term health effects of exposure to this compound are

available.

Experimental Protocols
While specific, validated experimental protocols for handling 3-Bromo-1,1-dimethoxypropan-
2-one are not published, general procedures for working with corrosive and irritant α-

haloketones should be followed.

General Synthetic Protocol (Illustrative Example):

The synthesis of 3-Bromo-1,1-dimethoxypropan-2-one can be achieved via the bromination

of 1,1-dimethoxypropan-2-one.[3] A representative, though not exhaustive, procedure would

involve the reaction with a brominating agent such as N-bromosuccinimide (NBS) in a suitable

solvent like carbon tetrachloride.[3]

Note: This is a generalized description and not a substitute for a detailed, peer-reviewed, and

safety-vetted experimental protocol. Any researcher planning to work with this compound must

develop a comprehensive, step-by-step protocol that includes all necessary safety precautions.

Reactivity and Stability
Reactivity: As an α-haloketone, 3-Bromo-1,1-dimethoxypropan-2-one is a versatile

substrate for nucleophilic substitution reactions.[1] It will react with a variety of nucleophiles.
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Stability: Information on the chemical stability and storage conditions is limited. It is prudent

to store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, strong bases, and nucleophiles.

Conclusion
3-Bromo-1,1-dimethoxypropan-2-one is a valuable synthetic reagent that poses significant

health hazards, primarily corrosivity to the skin and eyes and respiratory irritation. All handling

of this compound must be conducted with strict adherence to the GHS precautionary

statements and in accordance with institutional safety policies. The lack of comprehensive

toxicological data necessitates a cautious approach, treating the compound as potentially

having unknown long-term health effects. Researchers and drug development professionals

must prioritize safety through the consistent use of appropriate personal protective equipment,

engineering controls, and well-defined handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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